criasbetaine
criasbetaine
Brand Name:
Vulcanchem
CAS No.:
103246-12-4
VCID:
VC0035023
InChI:
InChI=1S/C17H15NO3/c1-20-15-6-11-9-18-4-3-10-5-12(19)7-14(17(10)18)13(11)8-16(15)21-2/h5-9H,3-4H2,1-2H3
SMILES:
COC1=C(C=C2C(=C1)C=[N+]3CCC4=C3C2=CC(=C4)[O-])OC
Molecular Formula:
C17H15NO3
Molecular Weight:
281.3 g/mol
criasbetaine
CAS No.: 103246-12-4
Main Products
VCID: VC0035023
Molecular Formula: C17H15NO3
Molecular Weight: 281.3 g/mol
| CAS No. | 103246-12-4 |
|---|---|
| Product Name | criasbetaine |
| Molecular Formula | C17H15NO3 |
| Molecular Weight | 281.3 g/mol |
| IUPAC Name | 4,5-dimethoxy-9-azoniatetracyclo[7.6.1.02,7.012,16]hexadeca-1(15),2,4,6,8,12(16),13-heptaen-14-olate |
| Standard InChI | InChI=1S/C17H15NO3/c1-20-15-6-11-9-18-4-3-10-5-12(19)7-14(17(10)18)13(11)8-16(15)21-2/h5-9H,3-4H2,1-2H3 |
| Standard InChIKey | IYGOTFHCAGRISA-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C2C(=C1)C=[N+]3CCC4=C3C2=CC(=C4)[O-])OC |
| Canonical SMILES | COC1=C(C=C2C(=C1)C=[N+]3CCC4=C3C2=CC(=C4)[O-])OC |
| Synonyms | criasbetaine |
| PubChem Compound | 128297 |
| Last Modified | Nov 11 2021 |
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